Cas no 60166-80-5 (2-Thiophenecarboxylic acid, 3-(methylthio)-)

• Product Name: 2-Thiophenecarboxylic acid, 3-(methylthio)-
• CAS No: 60166-80-5
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• CID: 498887
• PubChem ID: 13415225
• Update Time: 2025-05-24

2-Thiophenecarboxylic acid, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-(methylthio)-
• 3-methylsulfanylthiophene-2-carboxylic acid

• Inchi： 1S/C6H6O2S2/c1-9-4-2-3-10-5(4)6(7)8/h2-3H,1H3,(H,7,8)
• InChI Key： XQKCWVLJMUAEPF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)SC

Computed Properties

• Exact Mass: 173.98098
• Monoisotopic Mass: 173.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-Thiophenecarboxylic acid, 3-(methylthio)-

2-Thiophenecarboxylic Acid, 3-(Methylthio)-

The compound 2-Thiophenecarboxylic Acid, 3-(Methylthio)- (CAS No: 60166-80-5) is a significant molecule in the field of organic chemistry, particularly within the thiophene derivatives family. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a thiophene ring substituted with a carboxylic acid group at position 2 and a methylthio group at position 3, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of thiophene derivatives in material science, especially in the development of advanced materials such as organic semiconductors and optoelectronic devices. The presence of sulfur atoms in the thiophene ring contributes to its aromaticity and stability, which are crucial for applications in high-performance materials. Additionally, the carboxylic acid group in 2-Thiophenecarboxylic Acid, 3-(Methylthio)- provides opportunities for functionalization, enabling the creation of tailored materials with specific electronic properties.

In terms of synthesis, 2-Thiophenecarboxylic Acid, 3-(Methylthio)- can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored eco-friendly methods to synthesize this compound, emphasizing sustainability and reducing environmental impact. For instance, catalytic systems utilizing transition metals like palladium or copper have been employed to facilitate efficient coupling reactions under mild conditions.

The methylthio group at position 3 plays a pivotal role in modulating the electronic properties of the molecule. This substitution pattern enhances the electron-donating ability of the thiophene ring, which is beneficial for applications requiring improved charge transport properties. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 2-Thiophenecarboxylic Acid, 3-(Methylthio)-, providing deeper insights into its reactivity and potential uses.

One of the most promising applications of 2-Thiophenecarboxylic Acid, 3-(Methylthio)- lies in its use as an intermediate in drug discovery. The molecule's structural features make it an ideal candidate for designing bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, opening avenues for novel drug development.

In conclusion, 2-Thiophenecarboxylic Acid, 3-(Methylthio)- (CAS No: 60166-80-5) stands out as a versatile and valuable compound in contemporary organic chemistry research. Its unique structure and functional groups offer a wide range of possibilities for both academic exploration and industrial applications. As research continues to uncover new aspects of this molecule's properties and potential uses, it is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.